Cas no 1015939-63-5 ((3-Nitro-1H-pyrazol-1-yl)acetaldehyde)

• Product Name: (3-Nitro-1H-pyrazol-1-yl)acetaldehyde
• CAS No: 1015939-63-5
• MF: C₅H₅N₃O₃
• MW: 155.111500501633
• CID: 2128101
• Update Time: 2023-08-04

(3-Nitro-1H-pyrazol-1-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• (3-Nitro-1H-pyrazol-1-yl)acetaldehyde
• STK505757
• BB 0260821

• Inchi： 1S/C5H5N3O3/c9-4-3-7-2-1-5(6-7)8(10)11/h1-2,4H,3H2
• InChI Key： XFYJKWATCQHSCY-UHFFFAOYSA-N
• SMILES： O=CCN1C=CC([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Topological Polar Surface Area: 80.7